Cas no 1820598-83-1 (Cyclopentanecarboxylic acid, 3-(aminomethyl)-4-hydroxy-, methyl ester, (3R,4R)-)

Cyclopentanecarboxylic acid, 3-(aminomethyl)-4-hydroxy-, methyl ester, (3R,4R)-, is a chiral cyclopentane derivative featuring both amino and hydroxyl functional groups. Its stereospecific (3R,4R) configuration ensures high enantiomeric purity, making it valuable for asymmetric synthesis and pharmaceutical applications. The presence of an aminomethyl group enhances its reactivity as a building block for peptidomimetics or bioactive compounds, while the methyl ester improves solubility and handling. The hydroxyl group further allows for selective derivatization. This compound is particularly useful in medicinal chemistry for designing enzyme inhibitors or receptor modulators due to its rigid cyclopentane backbone and multifunctional versatility. Storage under inert conditions is recommended to preserve stability.

Cyclopentanecarboxylic acid, 3-(aminomethyl)-4-hydroxy-, methyl ester, (3R,4R)- structure

1820598-83-1 structure

Product Name:Cyclopentanecarboxylic acid, 3-(aminomethyl)-4-hydroxy-, methyl ester, (3R,4R)-

CAS No:1820598-83-1

MF:C₈H₁₅NO₃

MW:173.209602594376

MDL:MFCD29034084

CID:5211193

PubChem ID:119057006

Update Time:2025-10-31

Cyclopentanecarboxylic acid, 3-(aminomethyl)-4-hydroxy-, methyl ester, (3R,4R)- Chemical and Physical Properties

Names and Identifiers

- Cyclopentanecarboxylic acid, 3-(aminomethyl)-4-hydroxy-, methyl ester, (3R,4R)-
- MDL： MFCD29034084
- Inchi： 1S/C8H15NO3/c1-12-8(11)5-2-6(4-9)7(10)3-5/h5-7,10H,2-4,9H2,1H3/t5?,6-,7-/m1/s1
- InChI Key： YSMKUPFQMHWQJM-JXBXZBNISA-N
- SMILES： C1(C(OC)=O)C[C@@H](O)[C@@H](CN)C1

Cyclopentanecarboxylic acid, 3-(aminomethyl)-4-hydroxy-, methyl ester, (3R,4R)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-225666-0.05g	methyl (3R,4R)-3-(aminomethyl)-4-hydroxycyclopentane-1-carboxylate	1820598-83-1	95%	0.05g	$1537.0	2024-06-20
Enamine	EN300-225666-0.1g	methyl (3R,4R)-3-(aminomethyl)-4-hydroxycyclopentane-1-carboxylate	1820598-83-1	95%	0.1g	$1610.0	2024-06-20
Enamine	EN300-225666-0.25g	methyl (3R,4R)-3-(aminomethyl)-4-hydroxycyclopentane-1-carboxylate	1820598-83-1	95%	0.25g	$1683.0	2024-06-20
Enamine	EN300-225666-0.5g	methyl (3R,4R)-3-(aminomethyl)-4-hydroxycyclopentane-1-carboxylate	1820598-83-1	95%	0.5g	$1757.0	2024-06-20
Enamine	EN300-225666-1.0g	methyl (3R,4R)-3-(aminomethyl)-4-hydroxycyclopentane-1-carboxylate	1820598-83-1	95%	1.0g	$1829.0	2024-06-20
Enamine	EN300-225666-2.5g	methyl (3R,4R)-3-(aminomethyl)-4-hydroxycyclopentane-1-carboxylate	1820598-83-1	95%	2.5g	$3585.0	2024-06-20
Enamine	EN300-225666-5.0g	methyl (3R,4R)-3-(aminomethyl)-4-hydroxycyclopentane-1-carboxylate	1820598-83-1	95%	5.0g	$5304.0	2024-06-20
Enamine	EN300-225666-10.0g	methyl (3R,4R)-3-(aminomethyl)-4-hydroxycyclopentane-1-carboxylate	1820598-83-1	95%	10.0g	$7866.0	2024-06-20
Enamine	EN300-225666-1g	methyl (3R,4R)-3-(aminomethyl)-4-hydroxycyclopentane-1-carboxylate	1820598-83-1		1g	$1829.0	2023-09-15
Enamine	EN300-225666-5g	methyl (3R,4R)-3-(aminomethyl)-4-hydroxycyclopentane-1-carboxylate	1820598-83-1		5g	$5304.0	2023-09-15

Cyclopentanecarboxylic acid, 3-(aminomethyl)-4-hydroxy-, methyl ester, (3R,4R)- Related Literature

1. Evolutionary approaches in protein engineering towards biomaterial construction

Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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4. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

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Additional information on Cyclopentanecarboxylic acid, 3-(aminomethyl)-4-hydroxy-, methyl ester, (3R,4R)-

CAS No. 1820598-83-1: Cyclopentanecarboxylic Acid, 3-(Aminomethyl)-4-Hydroxy-, Methyl Ester, (3R,4R)-

The compound with CAS No. 1820598-83-1, commonly referred to as Cyclopentanecarboxylic acid, 3-(aminomethyl)-4-hydroxy-, methyl ester, (3R,4R)-, is a highly specialized organic molecule with significant applications in the fields of pharmacology and organic synthesis. This compound is characterized by its unique stereochemistry and functional groups, which make it a valuable intermediate in the development of bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the design of compounds targeting specific biological pathways.

The structure of Cyclopentanecarboxylic acid, 3-(aminomethyl)-4-hydroxy-, methyl ester consists of a cyclopentane ring substituted with a carboxylic acid group at position 1. At positions 3 and 4 of the ring are an aminomethyl group and a hydroxyl group, respectively. The stereochemistry at these positions is defined as (3R,4R), which is critical for its biological activity and selectivity. This configuration ensures that the molecule interacts specifically with target proteins or enzymes, making it a promising candidate for therapeutic applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using asymmetric catalysis and enantioselective reactions. Researchers have employed techniques such as Sharpless asymmetric epoxidation and Evans' aldol reaction to construct the chiral centers with high enantiomeric excess. These methods not only improve the yield but also ensure the purity required for biological testing.

In terms of applications, Cyclopentanecarboxylic acid derivatives have been explored in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Additionally, its ability to modulate cellular signaling cascades makes it a potential candidate for treating neurodegenerative diseases such as Alzheimer's disease.

One of the most exciting developments involving this compound is its role in peptide synthesis. The presence of an amino group allows for the formation of peptide bonds under mild conditions, enabling the construction of complex biomolecules. This has led to its use in the development of peptide-based drugs, which are known for their high specificity and reduced side effects compared to small-molecule drugs.

Moreover, Cyclopentanecarboxylic acid methyl ester has been utilized as a building block in the synthesis of macrocyclic compounds. These structures are particularly useful in drug delivery systems due to their ability to encapsulate hydrophobic drugs and enhance their bioavailability. Recent research has focused on optimizing the macrocyclic framework to improve drug loading capacity and release kinetics.

The stereochemical integrity of this compound is crucial for its biological activity. Studies have demonstrated that minor deviations from the (3R,4R) configuration can significantly alter its binding affinity to target proteins. This underscores the importance of maintaining high stereochemical purity during synthesis and purification processes.

In conclusion, Cyclopentanecarboxylic acid, 3-(aminomethyl)-4-hydroxy-, methyl ester is a versatile compound with wide-ranging applications in drug discovery and organic synthesis. Its unique structure and stereochemistry make it an invaluable tool for researchers aiming to develop novel therapeutic agents. As advancements in synthetic methods continue to evolve, this compound will undoubtedly play an even more prominent role in the development of next-generation medicines.